N-((2-hydroxy-1,2,3,4-tetrahydronaphthalen-2-yl)methyl)furan-2-carboxamide

• IUPAC Name: N-[(2-hydroxy-3,4-dihydro-1H-naphthalen-2-yl)methyl]furan-2-carboxamide
• InChI: InChI=1S/C16H17NO3/c18-15(14-6-3-9-20-14)17-11-16(19)8-7-12-4-1-2-5-13(12)10-16/h1-6,9,19H,7-8,10-11H2,(H,17,18)
• InChI Key: UONRAIVIWCRFBI-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CC2=CC=CC=C21)(CNC(=O)C3=CC=CO3)O
• Molecular Formula: C16H17NO3
• Molecular Weight: 271.31 g/mol

Description

N-((2-hydroxy-1,2,3,4-tetrahydronaphthalen-2-yl)methyl)furan-2-carboxamide, also known as THNMF, is a synthetic compound that has gained significant attention in the field of scientific research due to its potential applications in various fields.

Scientific Research Applications

Synthesis and Reactivity

N-(1-Naphthyl)furan-2-carboxamide and related compounds have been synthesized through various chemical reactions, showcasing the versatility of this compound's core structure in chemical synthesis. For instance, Aleksandrov et al. (2017) demonstrated the synthesis of 2-(furan-2-yl)benzo[e][1,3]benzothiazole through a series of electrophilic substitution reactions, highlighting the compound's potential in creating diverse chemical structures with specific functional applications (Aleksandrov & El’chaninov, 2017).

Potential for Cardiovascular Agents

In the quest for cardiovascular agents, Miyake et al. (1983) synthesized derivatives of 2-(N-substituted amino)-6-hydroxy-1,2,3,4-tetrahydronaphthalen-1-ol, indicating the relevance of such structures in developing cardiovascular medications. This underscores the therapeutic potential of compounds related to N-((2-hydroxy-1,2,3,4-tetrahydronaphthalen-2-yl)methyl)furan-2-carboxamide in medical research (Miyake et al., 1983).

Imaging Applications in Neuroscience

Horti et al. (2019) explored a PET radiotracer specific for CSF1R, a microglia-specific marker, using a related compound. This development is crucial for non-invasive imaging of neuroinflammation and could enhance understanding and treatment of various neuropsychiatric disorders, including Alzheimer's and Parkinson's disease. The compound's specificity and utility in brain imaging signify its importance in neuroscience and neuropharmacology research (Horti et al., 2019).

Synthesis of Energetic Materials

Yu et al. (2017) synthesized 3-amino-4-(5-methyl-1,2,4-oxadiazol-3-yl)furazan, demonstrating the potential of furan and naphthalene derivatives in creating insensitive energetic materials. This research highlights the application of such compounds in developing new materials with specific properties, such as thermal stability and detonation performance, beneficial for the field of materials science (Yu et al., 2017).

Mechanism of Action

Target of Action

It’s worth noting that similar indole derivatives have been found to bind with high affinity to multiple receptors , which could suggest a similar mechanism for this compound.

Mode of Action

Similar compounds have been shown to inhibit the reuptake of serotonin and norepinephrine, and likely induce their release as well .

Biochemical Pathways

Indole derivatives, which share a similar structure, have been found to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc . This suggests that this compound may also interact with a variety of biochemical pathways.

Pharmacokinetics

The compound’s molecular weight of 20526 suggests that it may have good bioavailability, as compounds with a molecular weight below 500 are generally well absorbed.

Result of Action

Similar compounds have been shown to have a variety of biological activities, suggesting that this compound may also have diverse effects at the molecular and cellular level .

Action Environment

It’s worth noting that the compound is a powder at room temperature , suggesting that it may be stable under a variety of conditions.